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Compound of Interest

Compound Name: BriR2

Cat. No.: B12381730

For researchers, scientists, and professionals in drug development, meticulous adherence to
safety protocols is paramount, especially when handling reactive and hazardous materials like
elemental bromine (Brz). This guide provides essential, immediate safety and logistical
information for the proper disposal of bromine, ensuring the protection of laboratory personnel
and the environment.

Immediate Safety and Handling Precautions

Bromine is a dark reddish-brown, fuming liquid that is highly toxic and corrosive.[1][2][3]
Inhalation can be fatal, and it can cause severe skin burns and eye damage.[4][5] Therefore,
strict safety measures are necessary during handling and disposal.

Personal Protective Equipment (PPE):

o Respiratory Protection: Always handle bromine in a well-ventilated area, preferably within a
certified laboratory chemical fume hood.[6][7] In situations with potential for exposure, wear
an appropriate respirator.[4]

o Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to
protect against splashes.[4][6]

o Skin Protection: Wear chemical-resistant gloves (nitrile or neoprene are often recommended,
but always check manufacturer compatibility charts), a fully buttoned lab coat, and consider
an apron or coveralls for added protection.[6][8]
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o Footwear: Closed-toe shoes are required. Chemical-resistant boots are recommended for
larger quantities or spill response.[4]

Spill Management Protocol

In the event of a bromine spill, immediate and appropriate action is critical.

o Evacuate: For spills larger than 10 mL, evacuate all personnel from the immediate area and
notify the Environmental Health & Safety (EHS) office and the Principal Investigator.[7]

o Ventilate: Ensure the area is well-ventilated, utilizing fume hoods to draw vapors away.

o Containment: For small spills, absorb the bromine with an inert material such as vermiculite,
dry sand, or spill pads.[6][7] Do not use combustible materials like paper towels.

¢ Neutralization: Bromine can be neutralized by treating it with a saturated aqueous solution of
sodium thiosulfate.[7] The resulting solution should be collected for proper disposal.

» Collection: Place all contaminated absorbent materials and neutralized solutions in a clearly
labeled, sealed, and compatible hazardous waste container.[6]

Proper Disposal Procedures for Bromine Waste

Improper disposal of bromine can lead to significant environmental harm and health risks.
Bromine waste must be managed as hazardous waste in accordance with federal, state, and
local regulations.[4] The primary regulatory framework in the United States is the Resource
Conservation and Recovery Act (RCRA).[9][10][11]

Step-by-Step Disposal Protocol:

» Waste Segregation: Collect pure bromine waste and solutions containing bromine separately
from other waste streams.[6] Never mix bromine waste with incompatible materials.

o Container Selection: Use a designated, leak-proof, and chemically compatible waste
container.[6] Avoid using containers made of materials that bromine can attack, such as
some plastics and metals.[6] Glass containers are often suitable.
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Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Bromine,"” and a description of the waste (e.g., "Waste Bromine," "Bromine solution in
water").[6]

Storage: Store the sealed waste container in a designated and secure hazardous waste
accumulation area. This area should be cool, dry, well-ventilated, and away from direct
sunlight and incompatible materials.[6] Secondary containment should be used to prevent
spills.

Professional Disposal: Arrange for the collection and disposal of the bromine waste through
a licensed hazardous waste disposal company or your institution's EHS department.[12] Do
not attempt to dispose of bromine down the drain or in regular trash.[12]

Empty Containers: Containers that held bromine must be triple-rinsed with a suitable solvent.
The first rinseate must be collected and disposed of as hazardous waste.[13] For highly toxic
chemicals, the first three rinses should be collected.[13]

Property Value Source

Chemical Formula Br2 [5][14][15]

Appearance l.)ar.k reddish-brown fuming IIEI04]
liquid

Odor Pungent, suffocating, irritating [1112]

Boiling Point 58.8 °C (137.8 °F) [3][5]

Melting Point -7.2°C (19 °F) [3]

Water Solubility 35 g/L at 20°C [3]

Fatal if inhaled, causes severe
Hazards skin burns and eye damage, [41[5]

very toxic to aquatic life.

Reducing agents, alkali
Incompatible Materials metals, powdered metals, [41[6]

organic materials, ammonia.
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Experimental Protocol: Neutralization of Small Bromine
Spills

This protocol details the neutralization of a small bromine spill (less than 10 mL) for cleanup
purposes.

Materials:

Saturated sodium thiosulfate (NazS20s3) solution

Inert absorbent material (e.g., vermiculite, sand)

Appropriate PPE (see above)

Hazardous waste container

Procedure:

Ensure all personnel are wearing the required PPE.
» Contain the spill using an inert absorbent material around the perimeter.
¢ Slowly and carefully cover the spilled bromine with more of the inert absorbent material.

o Carefully add the saturated sodium thiosulfate solution to the absorbed bromine. The
reaction will neutralize the bromine, reducing its hazardous properties. The reddish-brown
color of the bromine should disappear.

o Allow the mixture to react completely.

o Carefully collect the neutralized absorbent material and any remaining liquid using spark-
proof tools.

¢ Place the collected waste into a labeled hazardous waste container.

» Wipe the spill area with a damp cloth, and place the cloth in the waste container.
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o Seal the waste container and store it in the designated hazardous waste accumulation area
for professional disposal.

Bromine Waste Disposal Workflow
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Bromine Waste Disposal Decision Pathway
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Caption: Decision pathway for the proper disposal of bromine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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